Cas no 2680754-92-9 (tert-butyl N-(7-bromo-2,3-dihydro-1-benzofuran-4-yl)carbamate)

• Product Name: tert-butyl N-(7-bromo-2,3-dihydro-1-benzofuran-4-yl)carbamate
• CAS No: 2680754-92-9
• MF: C₁₃H₁₆BrNO₃
• MW: 314.175043106079
• CID: 5633458
• PubChem ID: 165927397
• Update Time: 2025-06-26

tert-butyl N-(7-bromo-2,3-dihydro-1-benzofuran-4-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2680754-92-9
• tert-butyl N-(7-bromo-2,3-dihydro-1-benzofuran-4-yl)carbamate
• EN300-28292762

• Inchi： 1S/C13H16BrNO3/c1-13(2,3)18-12(16)15-10-5-4-9(14)11-8(10)6-7-17-11/h4-5H,6-7H2,1-3H3,(H,15,16)
• InChI Key： RPANAMAPGUFTJX-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=C1OCC2)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 313.03136g/mol
• Monoisotopic Mass: 313.03136g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 47.6Ų

Additional information on tert-butyl N-(7-bromo-2,3-dihydro-1-benzofuran-4-yl)carbamate

tert-butyl N-(7-bromo-2,3-dihydro-1-benzofuran-4-yl)carbamate: A Comprehensive Overview

The compound tert-butyl N-(7-bromo-2,3-dihydro-1-benzofuran-4-yl)carbamate, identified by the CAS number 2680754-92-9, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of carbamates, which are widely used in various applications, including agrochemicals and pharmaceuticals. The structure of this molecule is characterized by a benzofuran ring system substituted with a bromine atom at the 7-position and a tert-butyl carbamate group at the 4-position. The benzofuran moiety is known for its aromatic stability and potential bioactivity, making this compound a promising candidate for further research and development.

Recent studies have highlighted the importance of benzofuran derivatives in drug discovery. The presence of the bromine substituent in this compound adds to its versatility, as halogen atoms are often used to modulate the physical and chemical properties of molecules. For instance, bromine substitution can influence the lipophilicity, solubility, and metabolic stability of a compound, which are critical factors in drug design. The tert-butyl group, on the other hand, contributes to the molecule's steric bulk and can enhance its resistance to enzymatic degradation, thereby improving its bioavailability.

The synthesis of tert-butyl N-(7-bromo-2,3-dihydro-1-benzofuran-4-yl)carbamate involves a multi-step process that typically begins with the preparation of the benzofuran derivative. This is followed by bromination at the 7-position and subsequent coupling with a tert-butyl carbamate group. The exact synthetic route may vary depending on the starting materials and reaction conditions used. Researchers have explored various methodologies to optimize this synthesis, including microwave-assisted reactions and catalytic systems, which have significantly improved yields and purity.

In terms of applications, this compound has shown potential in several areas. Its aromaticity and functional groups make it a valuable substrate for further chemical transformations. For example, it can serve as an intermediate in the synthesis of more complex molecules with enhanced bioactivity. Additionally, its structural features suggest that it may exhibit interesting pharmacological properties, such as anti-inflammatory or anticancer activity. Recent studies have demonstrated that benzofuran derivatives can interact with key biological targets, such as kinases and receptors, making them attractive candidates for therapeutic interventions.

The study of tert-butyl N-(7-bromo-2,3-dihydro-1-benzofuran-4-yl)carbamate has also contributed to our understanding of molecular recognition and binding interactions. Computational modeling techniques have been employed to predict its binding affinity towards various proteins and enzymes. These studies provide valuable insights into its potential role as a lead compound in drug discovery programs. Furthermore, analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry have been utilized to confirm its structure and purity.

In conclusion, tert-butyl N-(7-bromo-2,3-dihydro-1-benzofuran-4-yl)carbamate is a versatile compound with significant potential in organic chemistry and pharmacology. Its unique structure and functional groups make it an intriguing subject for further research. As advancements in synthetic methods and computational tools continue to evolve, this compound is likely to play an increasingly important role in the development of novel therapeutic agents.